Cas no 1220039-76-8 (Ethyl 4-bromo-1H-indazole-3-carboxylate)

• Product Name: Ethyl 4-bromo-1H-indazole-3-carboxylate
• CAS No: 1220039-76-8
• MF: C₁₀H₉BrN₂O₂
• MW: 269.094661474228
• MDL: MFCD15474896
• CID: 4777675
• Update Time: 2026-02-27

Ethyl 4-bromo-1H-indazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• ETHYL 4-BROMO-1H-INDAZOLE-3-CARBOXYLATE
• SB31946
• 1h-indazole-3-carboxylic acid,4-bromo-,ethyl ester
• Ethyl 4-bromo-1H-indazole-3-carboxylate

• MDL： MFCD15474896
• Inchi： 1S/C10H9BrN2O2/c1-2-15-10(14)9-8-6(11)4-3-5-7(8)12-13-9/h3-5H,2H2,1H3,(H,12,13)
• InChI Key： VZMRPASMGHFNIZ-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC2=C1C(C(=O)OCC)=NN2

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 250
• XLogP3: 2.8
• Topological Polar Surface Area: 55

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrazoles Indazoles

Additional information on Ethyl 4-bromo-1H-indazole-3-carboxylate

Recent Advances in the Application of Ethyl 4-bromo-1H-indazole-3-carboxylate (CAS: 1220039-76-8) in Chemical Biology and Pharmaceutical Research

Ethyl 4-bromo-1H-indazole-3-carboxylate (CAS: 1220039-76-8) is a key intermediate in the synthesis of various biologically active compounds, particularly in the development of kinase inhibitors and anticancer agents. Recent studies have highlighted its versatility as a building block in medicinal chemistry, enabling the construction of complex heterocyclic scaffolds with significant pharmacological potential. This research brief synthesizes the latest findings on the applications, synthetic methodologies, and biological evaluations of this compound, providing insights into its growing importance in drug discovery pipelines.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of Ethyl 4-bromo-1H-indazole-3-carboxylate as a precursor for novel Bruton's tyrosine kinase (BTK) inhibitors. Researchers developed an efficient palladium-catalyzed cross-coupling strategy using this compound to introduce diverse substituents at the 4-position, yielding compounds with improved selectivity profiles against BTK isoforms. The optimized derivatives showed nanomolar potency in B-cell lymphoma models while maintaining favorable pharmacokinetic properties, suggesting potential for clinical translation.

In synthetic chemistry advancements, a team at the University of Tokyo reported (2024, Organic Letters) a novel photoredox-catalyzed functionalization protocol for Ethyl 4-bromo-1H-indazole-3-carboxylate. This method enables direct C-H activation at ambient temperature, bypassing traditional harsh conditions required for indazole modification. The developed protocol achieved excellent yields (82-95%) across 28 substrate variations, significantly expanding the accessible chemical space from this core structure. Density functional theory (DFT) calculations provided mechanistic insights into the radical intermediate stabilization.

Pharmacological research has identified new applications of derivatives stemming from this indazole core. A recent patent application (WO202318756A1) discloses a series of Ethyl 4-bromo-1H-indazole-3-carboxylate-derived compounds exhibiting dual inhibition of CDK4/6 and ATR kinases, showing particular promise in overcoming resistance mechanisms in hormone receptor-positive breast cancers. The lead compound demonstrated synergistic effects with existing endocrine therapies in patient-derived xenograft models, with complete tumor regression observed in 40% of cases at tolerated doses.

Analytical characterization of Ethyl 4-bromo-1H-indazole-3-carboxylate has also seen progress. A 2024 Journal of Pharmaceutical and Biomedical Analysis paper established validated UPLC-MS/MS methods for quantifying this intermediate in biological matrices, addressing previous challenges in pharmacokinetic studies. The method demonstrated linearity from 1-1000 ng/mL with <5% RSD, enabling more accurate determination of metabolic stability and tissue distribution for derivative compounds.

Emerging computational approaches are accelerating the exploration of this chemical space. Researchers at MIT applied deep learning-based molecular property prediction to screen over 15,000 potential derivatives of Ethyl 4-bromo-1H-indazole-3-carboxylate, identifying 37 high-priority candidates for synthesis. Subsequent biological testing confirmed 82% prediction accuracy for kinase inhibition activity, validating the model's utility in prioritizing synthetic targets from this scaffold.

These collective advances position Ethyl 4-bromo-1H-indazole-3-carboxylate as an increasingly valuable tool in medicinal chemistry. The compound's synthetic accessibility, coupled with its demonstrated capacity to generate diverse bioactive molecules, suggests it will remain a focus of pharmaceutical research in coming years. Ongoing clinical trials of several derivatives (NCT05689258, NCT05827432) may further validate the therapeutic potential of this chemical scaffold in oncology and inflammatory diseases.